Cas no 1172114-12-3 (B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid)

• Product Name: B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid
• CAS No: 1172114-12-3
• MF: C₁₂H₁₂BNO₃
• MW: 229.039583206177
• CID: 1100483
• PubChem ID: 66521544
• Update Time: 2025-11-02

B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid
• 5-(3-methoxphenyl)pyridine-3-boronic acid
• AKOS015947059
• 1172114-12-3
• (5-(3-Methoxyphenyl)pyridin-3-yl)boronic acid

• Inchi： 1S/C12H12BNO3/c1-17-12-4-2-3-9(6-12)10-5-11(13(15)16)8-14-7-10/h2-8,15-16H,1H3
• InChI Key： JQJOCNKGTFVSOA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=NC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 229.0910234g/mol
• Monoisotopic Mass: 229.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid

Comprehensive Guide to B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic Acid (CAS 1172114-12-3): Properties, Applications, and Market Insights

B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid (CAS 1172114-12-3) is an organoboron compound that has gained significant attention in pharmaceutical research and material science due to its unique structural features. As a boronic acid derivative, this compound plays a crucial role in Suzuki-Miyaura cross-coupling reactions, one of the most important methods for carbon-carbon bond formation in modern organic synthesis. The presence of both pyridine and methoxyphenyl moieties in its structure makes it particularly valuable for designing complex molecules with tailored properties.

The growing demand for B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid reflects the increasing importance of boron-containing compounds in drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and other therapeutic agents targeting various diseases. Researchers are particularly interested in how the 3-methoxyphenyl group influences the compound's electronic properties and binding affinity, making it a subject of numerous computational and experimental investigations.

From a synthetic chemistry perspective, B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid offers several advantages. Its boronic acid functional group enables efficient cross-coupling reactions under mild conditions, while the pyridine nitrogen can serve as a coordinating site for transition metal catalysts. These characteristics have made it a popular choice for constructing heterocyclic compounds and pharmaceutical intermediates, especially in the development of novel small molecule drugs.

The compound's stability and solubility profile make it suitable for various applications beyond medicinal chemistry. Materials scientists have explored its use in designing organic electronic materials and molecular sensors. The methoxy group in particular contributes to enhanced solubility in organic solvents, facilitating its incorporation into more complex architectures. This versatility explains why searches for "boronic acid derivatives for organic synthesis" and "pyridine-containing building blocks" frequently include references to this specific compound.

Quality control of B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The pharmaceutical industry maintains strict specifications for such intermediates, with purity levels often exceeding 98%. These rigorous standards ensure reliable performance in critical synthetic steps, addressing common concerns about "high-purity boronic acids" and "reproducible coupling reactions" that researchers frequently search for.

Market trends indicate growing interest in B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid across North America, Europe, and Asia, particularly in countries with strong pharmaceutical and biotechnology sectors. The compound's relevance to cancer research and central nervous system drug development aligns with current healthcare priorities, making it a focus of both academic and industrial research programs. This explains the rising search volume for terms like "boronic acids in drug discovery" and "pyridine boronic acid applications".

Storage and handling of B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid require standard laboratory precautions for air-sensitive compounds. While not classified as hazardous under normal conditions, it's typically stored under inert atmosphere to maintain stability. This practical information responds to frequent queries about "handling boronic acid derivatives" and "stability of arylboronic acids" in research settings.

Future research directions for B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid include exploring its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's ability to form reversible covalent bonds with diols and other functional groups makes it attractive for developing smart materials and responsive drug formulations. These emerging applications address current scientific interests in "dynamic covalent chemistry" and "boronic acid-based therapeutics".

For synthetic chemists working with B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid, optimization of coupling conditions remains an active area of investigation. Recent publications have examined the effects of various palladium catalysts, ligands, and base systems on reaction outcomes. These studies provide valuable insights for researchers searching for "improved Suzuki coupling methods" or "efficient pyridine functionalization".

In conclusion, B-[5-(3-methoxyphenyl)-3-pyridinyl]-Boronic acid (CAS 1172114-12-3) represents an important tool in modern chemical research. Its combination of structural features, reactivity, and application potential ensures continued relevance across multiple scientific disciplines. As the demand for sophisticated organic building blocks grows, this compound will likely remain a subject of both fundamental studies and practical applications in the coming years.